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Compound of Interest

Compound Name: Selenium tetrafluoride

Cat. No.: B082031 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and storage protocols for selenium tetrafluoride
(SeF₄), a versatile but hazardous fluorinating agent. Strict adherence to these guidelines is

crucial to ensure laboratory safety and experimental integrity.

Chemical and Physical Properties
Selenium tetrafluoride is a colorless liquid that reacts readily with water.[1] It is a powerful

fluorinating agent used in organic synthesis for the conversion of alcohols, carboxylic acids,

and carbonyl compounds to their fluorinated derivatives.[1][2] Its utility is enhanced by the fact

that it can often be used under milder conditions compared to sulfur tetrafluoride and is a liquid,

which can simplify handling.[1][2]

Table 1: Physical and Chemical Properties of Selenium Tetrafluoride
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Property Value Reference

Molecular Formula SeF₄ [3][4]

Molecular Weight 154.95 g/mol [3][4]

Appearance Colorless liquid [1][3][4]

Density 2.75 g/cm³ at 18°C [3]

Melting Point -9.5 °C [3]

Boiling Point 101 °C [1][3]

Solubility

Reacts violently with water.[2]

[3][4] Miscible with ether,

ethanol, and sulfuric acid.

Soluble in chloroform (CHCl₃)

and carbon tetrachloride

(CCl₄).[3][4]

Reactivity

Fumes in air. Strong oxidizing

agent. Attacks glass, silicon,

phosphorus, arsenic, antimony,

and bismuth.[3][4]

Hazard Identification and Toxicity
Selenium tetrafluoride is classified as a highly toxic and corrosive compound.[2] Exposure

through inhalation, ingestion, or skin contact can lead to severe irritation and burns.[2] It is

crucial to handle this substance with extreme caution in a well-ventilated area, preferably within

a fume hood.

Table 2: GHS Hazard Statements for Selenium Tetrafluoride
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Hazard Code Statement Reference

H301 Toxic if swallowed [2][4][5]

H331 Toxic if inhaled [2][4][5]

H373

May cause damage to organs

through prolonged or repeated

exposure

[2][4][5]

H400 Very toxic to aquatic life [4][5]

H410
Very toxic to aquatic life with

long lasting effects
[4][5]

Quantitative Toxicity Data:

Specific LD50 (oral) and LC50 (inhalation) values for selenium tetrafluoride are not readily

available in the searched literature. However, the GHS classification of "Toxic if swallowed" and

"Toxic if inhaled" indicates a significant hazard.[2][4][5]

Occupational Exposure Limits:

There are no specific occupational exposure limits (OELs) established for selenium
tetrafluoride by major regulatory bodies like OSHA, NIOSH, or ACGIH. However, for selenium

and its compounds (as Se), the following limits are established and should be used as a

conservative guideline:

Table 3: Occupational Exposure Limits for Selenium and its Compounds (as Se)

Organization Limit Value

OSHA PEL (8-hour TWA) 0.2 mg/m³

NIOSH REL (10-hour TWA) 0.2 mg/m³

ACGIH TLV (8-hour TWA) 0.2 mg/m³
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TWA = Time-Weighted Average, PEL = Permissible Exposure Limit, REL = Recommended

Exposure Limit, TLV = Threshold Limit Value.

For selenium hexafluoride (SeF₆), a related compound, the OSHA PEL, NIOSH REL, and

ACGIH TLV are all 0.05 ppm as an 8-hour TWA.[6] Given the similar toxic components, this

lower value should be considered for risk assessment.

Handling Protocols
Personal Protective Equipment (PPE)
Due to the corrosive and toxic nature of selenium tetrafluoride, appropriate PPE is

mandatory.

Eye and Face Protection: Chemical safety goggles and a full-face shield are required.

Skin Protection: A chemical-resistant laboratory coat must be worn. Gloves should be

chosen based on their resistance to both selenium compounds and hydrofluoric acid (a

hydrolysis product). Neoprene or nitrile gloves are recommended, but it is crucial to check

the manufacturer's compatibility data. Double gloving is a recommended practice.

Respiratory Protection: All work with selenium tetrafluoride must be conducted in a certified

chemical fume hood.[2] For emergency situations or where ventilation is inadequate, a full-

facepiece respirator with cartridges suitable for acid gases and selenium compounds or a

self-contained breathing apparatus (SCBA) should be used.

Safe Handling Practices
Always work in a well-ventilated area, preferably in a chemical fume hood with the sash at

the lowest practical height.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Keep containers tightly closed when not in use.
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Prevent contact with water and moisture, as it reacts violently to produce toxic hydrofluoric

acid and selenous acid.[2]

Ground and bond containers when transferring material to prevent static discharge.

Use compatible tools and equipment (see Section 4.0 for material compatibility).

Prepare a spill kit and have emergency procedures readily available before starting any

work.

Storage Protocols
Proper storage of selenium tetrafluoride is critical to prevent hazardous reactions and ensure

the stability of the compound.

Storage Conditions
Store in a cool, dry, and well-ventilated area away from direct sunlight and heat.

The storage area should be secured and accessible only to authorized personnel.

Store in a locked cabinet if possible.[7]

Keep containers tightly closed and dry.[7]

Material Compatibility
Compatible Materials: Nickel and its alloys, as well as fluorinated polymers such as

polytetrafluoroethylene (PTFE), are recommended for storage containers and reaction

vessels.

Incompatible Materials:

Water and Moisture: Reacts violently.[2]

Glass: Slowly attacks glass, including Pyrex®, to form silicon tetrafluoride and selenium

dioxide.[2] Long-term storage in glass containers is not recommended.

Metals: Attacks many metals, especially in the presence of moisture.
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Acids, Strong Oxidizers, Chromium Trioxide, Potassium Bromate, Cadmium: Incompatible

with selenium compounds in general.

Ammonia: Incompatible with the related compound, selenium hexafluoride.[6]

Experimental Protocols
Fluorination of an Alcohol (Example: Benzyl Alcohol)
This protocol is adapted from a published procedure and should be performed with strict

adherence to all safety precautions.

Materials:

Selenium tetrafluoride (SeF₄)

Benzyl alcohol

1,1,2-trichloro-1,2,2-trifluoroethane (or another suitable inert solvent)

Ice water

Sodium sulfate (Na₂SO₄), anhydrous

Glass reaction vessel equipped with a magnetic stirrer and a nitrogen inlet (Note: Due to

reactivity with glass, prolonged reactions or storage in glass are not advised. For extended

reactions, a fluoropolymer-lined reactor is recommended).

Procedure:

Under a continuous flow of dry nitrogen, charge the reaction vessel with the desired amount

of selenium tetrafluoride.

Cool the vessel in an ice bath.

Slowly add a solution of benzyl alcohol in the inert solvent to the stirred selenium
tetrafluoride solution.
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After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 1 hour.

Carefully pour the reaction mixture into ice water to quench the reaction and hydrolyze the

remaining SeF₄. Caution: This step will produce hydrofluoric acid and should be performed in

a fume hood with appropriate PPE.

Separate the organic layer.

Dry the organic layer over anhydrous sodium sulfate.

Distill the dried organic layer to isolate the fluorinated product.

Emergency Procedures
Spills

Small Spills (in a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert, dry absorbent material such as

vermiculite, sand, or a commercial sorbent rated for hazardous chemical spills. Do not use

combustible materials like paper towels.

Carefully collect the absorbent material into a sealed, compatible container (e.g., a heavy-

duty plastic or lined metal drum).

Wipe the spill area with a damp cloth (use water with caution, as it will react with any

remaining SeF₄ to form acids). Then, neutralize the area with a dilute solution of sodium

bicarbonate.

Label the waste container appropriately and dispose of it as hazardous waste.

Large Spills:

Evacuate the laboratory immediately and alert others.

Close the laboratory doors and post a warning sign.
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Contact your institution's emergency response team or local hazardous materials unit.

Do not attempt to clean up a large spill without proper training and equipment.

Exposures
Inhalation:

Immediately move the affected person to fresh air.

If breathing is difficult or has stopped, provide artificial respiration (use a barrier device to

avoid direct contact).

Seek immediate medical attention.

Skin Contact:

Immediately flush the affected area with copious amounts of water for at least 15 minutes

while removing contaminated clothing and shoes.

After flushing, apply a 2.5% calcium gluconate gel to the affected area to neutralize

absorbed fluoride ions.

Seek immediate medical attention.

Eye Contact:

Immediately flush the eyes with large amounts of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.

Seek immediate medical attention.

Ingestion:

Do not induce vomiting.

If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.
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Disposal
All waste containing selenium tetrafluoride, including contaminated absorbents and PPE,

must be disposed of as hazardous waste. Follow all local, state, and federal regulations for

hazardous waste disposal. Contact your institution's environmental health and safety

department for specific guidance.
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Safe Handling Workflow for Selenium Tetrafluoride
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Caption: A logical workflow for the safe handling of selenium tetrafluoride.
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Emergency Response Protocol for SeF₄ Incidents

Spill Response Exposure Response
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Caption: A decision tree for responding to selenium tetrafluoride emergencies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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